Eurycomaoside

• Molecular Formula: C25H38O12
• Molecular Weight: 530.6 g/mol
• IUPAC Name: (1R,2R,3R,6R,7S,8R,9S,12S,13R,14R,15R,16R)-6,8,14,15-tetrahydroxy-2,6,13,16-tetramethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-4-en-11-one
• InChI: InChI=1S/C25H38O12/c1-8-11-21(33)37-20-17(32)18-23(2,34)6-5-10(24(18,3)19(25(11,20)4)15(30)12(8)27)36-22-16(31)14(29)13(28)9(7-26)35-22/h5-6,8-20,22,26-32,34H,7H2,1-4H3/t8-,9-,10-,11-,12-,13-,14+,15+,16-,17-,18+,19-,20-,22+,23-,24+,25+/m1/s1
• InChI Key: TYXFVKGQQWDJKA-ZCGIWQPNSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@@H]([C@@H]2[C@]3([C@@H](C=C[C@@]([C@@H]3[C@H]([C@@H]4[C@]2([C@H]1C(=O)O4)C)O)(C)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)O)O
• SMILES: CC1C(C(C2C3(C(C=CC(C3C(C4C2(C1C(=O)O4)C)O)(C)O)OC5C(C(C(C(O5)CO)O)O)O)C)O)O
• synonyms: eurycomaoside

Description

Eurycomaoside is a natural product found in Eurycoma longifolia with data available.

Scientific Research Applications

Ethnobotany and Pharmacological Importance

Eurycomaoside is a key bioactive compound found in Eurycoma longifolia, also known as Tongkat Ali, a medicinal plant in Southeast Asia. This plant, including its component eurycomaoside, has been studied for its diverse pharmacological properties. The research indicates that Eurycoma longifolia exhibits antimalarial, aphrodisiac, anti-diabetic, antimicrobial, and anti-pyretic activities. The compounds in this plant, including alkaloids and quassinoids like eurycomaoside, contribute significantly to these effects (Bhat & Karim, 2010).

Pharmacological Review

Further studies have reviewed the ergogenic effects of Eurycoma longifolia, highlighting its use in enhancing sexuality, fertility, and general health. It's been found to possess anti-inflammatory, antimalarial, antimicrobial, and antioxidant properties, with eurycomaoside being one of the quassinoids responsible for these beneficial effects. This compound has been reported to increase muscle strength, endurance, and reduce anxiety and stress (Khanijo & Jiraungkoorskul, 2016).

Molecular Genetics and Pharmacology

On a molecular level, genetic diversity studies in Eurycoma longifolia have revealed the presence of single nucleotide polymorphisms (SNPs) which can be associated with the occurrence of bioactive compounds like eurycomaoside. These markers are instrumental in identifying genetic fingerprints that correlate with the presence of such bioactive metabolites (Osman et al., 2003).

Anticancer Potential

Eurycomaoside's role in cancer treatment has been explored, with studies indicating that Eurycoma longifolia and its compounds, including eurycomaoside, have shown promising anti-proliferative and anticancer efficacies against various human cancers. Specifically, eurycomanone, a major compound in Eurycoma longifolia, displayed strong anticancer efficacy, suggesting a potential role for eurycomaoside in this aspect as well (Thu et al., 2017).

Antimicrobial Activity

The antimicrobial activity of Eurycoma longifolia, containing eurycomaoside, has been evaluated, with studies showing significant antimicrobial effects against various bacteria and fungi. This suggests a potential for eurycomaoside in developing natural antimicrobial agents (Khanam et al., 2015).